Cas no 1803776-90-0 (2-Iodo-4-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Iodo-4-(trifluoromethyl)nicotinonitrile
• CAS No: 1803776-90-0
• MF: C₇H₂F₃IN₂
• MW: 298.003863811493
• CID: 4903850
• Update Time: 2025-06-09

2-Iodo-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C7H2F3IN2/c8-7(9,10)5-1-2-13-6(11)4(5)3-12/h1-2H
• InChI Key： SHILVNLPQGMJHR-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=CN=1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 2-Iodo-4-(trifluoromethyl)nicotinonitrile

2-Iodo-4-(Trifluoromethyl)Nicotinonitrile: A Comprehensive Overview

CAS No. 1803776-90-0, commonly referred to as 2-Iodo-4-(Trifluoromethyl)Nicotinonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an iodine atom at the 2-position and a trifluoromethyl group at the 4-position of a nicotinonitrile backbone. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in synthetic chemistry.

The synthesis of 2-Iodo-4-(Trifluoromethyl)Nicotinonitrile involves a series of intricate reactions, often utilizing advanced methodologies such as Suzuki-Miyaura coupling or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored alternative routes, leveraging microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, this compound has garnered significant attention in the pharmaceutical industry due to its potential as an intermediate in drug discovery. Its ability to act as a versatile scaffold for constructing complex molecular architectures has been highlighted in several recent studies. For instance, it has been employed in the development of novel kinase inhibitors, which are critical in targeting various oncogenic pathways. The trifluoromethyl group contributes to enhanced metabolic stability, while the iodine substituent facilitates further functionalization through nucleophilic aromatic substitution reactions.

Moreover, 2-Iodo-4-(Trifluoromethyl)Nicotinonitrile has found utility in agrochemical research, particularly in the design of next-generation pesticides. Its ability to modulate enzyme activity through precise structural modifications makes it a promising candidate for developing environmentally friendly pest control agents. Recent breakthroughs in computational chemistry have allowed researchers to predict the bioavailability and toxicity profiles of derivatives based on this compound, streamlining the discovery process.

The environmental impact of this compound has also been a focal point of recent investigations. Studies have demonstrated that its degradation products exhibit low toxicity to aquatic organisms, suggesting that it may be suitable for use in sustainable agricultural practices. However, further research is required to fully understand its long-term ecological effects and ensure compliance with global regulatory standards.

In conclusion, CAS No. 1803776-90-0, or 2-Iodo-4-(Trifluoromethyl)Nicotinonitrile, represents a cutting-edge chemical entity with vast potential across multiple industries. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new functionalities and optimize its use, this compound is poised to make significant contributions to both scientific progress and industrial development.